2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one

• IUPAC Name: 2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one
• InChI: InChI=1S/C17H17NO2/c1-12-7-9-15(10-8-12)18-11-14-5-3-4-6-16(14)20-13(2)17(18)19/h3-10,13H,11H2,1-2H3
• InChI Key: JYXLVOINZLYLLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2=CC=CC=C2O1)C3=CC=C(C=C3)C
• Molecular Formula: C17H17NO2
• Molecular Weight: 267.32 g/mol

Description

2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one, also known as GSK-3 inhibitor VIII, is a chemical compound that is widely used in scientific research. It is a potent and selective inhibitor of glycogen synthase kinase-3 (GSK-3), which plays a critical role in many cellular processes, including cell proliferation, differentiation, and apoptosis.

Scientific Research Applications

Dopaminergic Activity

Substituted benzazepines, such as the ones closely related to 2-methyl-4-(4-methylphenyl)-5H-1,4-benzoxazepin-3-one, have been synthesized and evaluated for their dopaminergic activity. These compounds were tested for both central and peripheral dopaminergic activity through various methods including effects on renal blood flow in dogs and rotational effects in rats with lesions in the substantia nigra. The results indicated that certain structural modifications, like the presence of a hydroxyl group on the phenyl group or specific substitutions at the 3' position, enhanced the dopaminergic activity of these compounds (Pfeiffer et al., 1982).